Cas no 61-31-4 (Sodium 2-(naphthalen-1-yl)acetate)

• Product Name: Sodium 2-(naphthalen-1-yl)acetate
• CAS No: 61-31-4
• MF: C₁₂H₉NaO₂
• MW: 208.188434362411
• MDL: MFCD00064967
• CID: 33770
• PubChem ID: 87573421
• Update Time: 2025-07-01

Sodium 2-(naphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(naphthalen-1-yl)acetate
• 1-NAPHTHALENEACETIC ACID SODIUM SALT
• 1-NAPHTHALENEACETIC ACID SODIUM SALT(A-)
• 1-NAPHTHYLACETIC ACID SODIUM SALT
• ALPHA-1-NAPHTHALENEACETIC ACID SODIUM SALT
• A-NAPHTHALENEACETIC ACID SODIUM SALT
• SODIUM 1-NAPHTHYLACETATE
• SODIUM-ALPHA-NAPHTHALENEACETATE
• SODIUM ALPHA-NAPHTHYLACETATE
• SODIUM A-NAPHTHYLACETATE
• .alpha.-Naphthylacetic,sodiumsalt
• naa,sodiumsalt
• naphthaleneaceticacidsodiumsalt
• pomonitr10
• radi-stim
• sodium naphthalene-1-acetate
• 1-NAPHTHALENEACETIC ACID SODIUM SALT(ALPHA-)
• 1-NAPHTHYLACETIC ACID SODIUM
• 1-Naphthaleneacetic Acid Sodium
• 1-naphthaleneacetic acid sodium salt, α-Naphthaleneacetic acid sodium salt
• Sodium 1-Naphthaleneacetate
• 1,1,3,3-Tetramethoxypropane
• sodium (naphthalen-1-yl)acetate
• Na-NAA
• Pomonit
• Pomonit R 10
• Caswell No. 589D
• 1-NAPHTHALENEACETIC ACID, SODIUM SALT
• Sodium alpha-naphthaleneacetate
• E7RB82EVFL
• EPA Pesticide Chemical Code 056007
• 1-Naphthaleneacetic acid, sodium salt (1:1)
• AK116956
• Naphthaleneacetic a
• sodium;2-naphthalen-1-ylacetate
• 1-Naphthaleneacetic acid sodium salt (alpha-)
• UNII-E7RB82EVFL
• SCHEMBL1324476
• .ALPHA.-NAPHTHYLACETIC ACID SODIUM SALT
• C12-H10-O2.Na
• D78295
• C18534
• sodium naphthaleneacetate
• CS-W015230
• AKOS015914880
• 1-NAPHTHALENEACETICACIDSODIUMSALT
• A833155
• Q27155610
• 25267-17-8
• AS-83033
• natriumnaphthalen-1-acetat
• FT-0631270
• AMY3379
• N0007
• MFCD00064967
• DTXSID6034897
• LS-94368
• 61-31-4
• sodium 2-(1-naphthyl)acetate;Sodium 2-(naphthalen-1-yl)acetate
• Naphthaleneacetic acid, sodium salt
• 1-Naphthylacetic acid sodium
• C12H9NaO2
• alpha-Naphthaleneacetic acid, sodium
• CHEBI:81811
• EINECS 200-504-2
• C12H10O2.Na
• NS00079012
• naa, sodium salt
• HY-W014514
• CJUUXVFWKYRHAR-UHFFFAOYSA-M
• DB-053838
• ALPHA-NAPHTHYLACETIC ACID SODIUM SALT
• DTXCID4014897

• MDL： MFCD00064967
• Inchi： 1S/C12H10O2.Na/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10;/h1-7H,8H2,(H,13,14);/q;+1/p-1
• InChI Key： CJUUXVFWKYRHAR-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 208.05000
• Monoisotopic Mass: 208.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White powder
• Density: 1.4150
• Melting Point: 134.5-135.5 deg C
• Boiling Point: 373.2 °C at 760 mmHg
• Flash Point: 270.1 °C
• Water Partition Coefficient: almost transparency
• PSA: 40.13000
• LogP: 1.13220
• Solubility: Soluble in water, soluble in methanol, ethanol, acetone and other organic solvents

Sodium 2-(naphthalen-1-yl)acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P305+P351+P338+P337+P313-P501
• RTECS：QJ1355000
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Sodium 2-(naphthalen-1-yl)acetate

Introduction to Sodium 2-(naphthalen-1-yl)acetate (CAS No: 61-31-4)

Sodium 2-(naphthalen-1-yl)acetate, with the chemical formula C₁₁H₉NO₂Na, is a significant compound in the field of pharmaceuticals and chemical research. This sodium salt of 2-(naphthalen-1-yl)acetate, derived from naphthalene and acetic acid, has garnered attention due to its versatile applications in medicinal chemistry and biological studies. The compound's unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The CAS number 61-31-4 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a naphthalene ring substituted with an acetate group, which contributes to its reactivity and utility in synthetic pathways. Sodium 2-(naphthalen-1-yl)acetate is particularly noted for its role in the development of novel therapeutic agents, where its ability to interact with biological targets is harnessed for therapeutic benefits.

In recent years, the interest in sodium 2-(naphthalen-1-yl)acetate has surged due to its potential applications in drug discovery. Researchers have been exploring its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation.

One of the most compelling aspects of sodium 2-(naphthalen-1-yl)acetate is its role as a precursor in the synthesis of more complex molecules. In pharmaceutical research, it serves as a building block for creating novel compounds with enhanced pharmacological properties. The versatility of this compound allows chemists to design molecules that can interact with specific biological targets, leading to more effective treatments.

The latest research on sodium 2-(naphthalen-1-yl)acetate has revealed its potential in developing anti-inflammatory agents. Studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammation, such as COX-2 and LOX. These findings suggest that sodium 2-(naphthalen-1-yl)acetate could be a valuable component in the development of new anti-inflammatory drugs.

Furthermore, the compound has been investigated for its antimicrobial properties. Research indicates that certain derivatives of sodium 2-(naphthalen-1-yl)acetate exhibit activity against a range of bacteria and fungi. This has opened up new avenues for developing antimicrobial agents that could combat resistant strains of pathogens.

The synthesis of sodium 2-(naphthalen-1-yl)acetate involves several well-established chemical reactions, including esterification and neutralization. These processes ensure high yield and purity, making the compound readily available for further applications. The synthetic pathways are optimized for scalability, allowing for large-scale production when needed.

In conclusion, sodium 2-(naphthalen-1-yl)acetate (CAS No: 61-31-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural properties and reactivity make it a valuable intermediate in synthesizing novel therapeutic agents. The latest research highlights its role in developing anti-inflammatory and antimicrobial drugs, underscoring its importance in modern medicinal chemistry.